N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide

• IUPAC Name: N-[(E)-2-bicyclo[2.2.1]heptanylmethylideneamino]bicyclo[2.2.1]heptane-2-carboxamide
• InChI: InChI=1S/C16H24N2O/c19-16(15-8-11-2-4-13(15)6-11)18-17-9-14-7-10-1-3-12(14)5-10/h9-15H,1-8H2,(H,18,19)/b17-9+
• InChI Key: SETCSWXEUHFLEF-RQZCQDPDSA-N
• Canonical SMILES: C1CC2CC1CC2C=NNC(=O)C3CC4CCC3C4
• Isomeric SMILES: C1CC2CC1CC2/C=N/NC(=O)C3CC4CCC3C4
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

N-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide, also known as BHHB, is a bicyclic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body, which are involved in the development and progression of various diseases. N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects
N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the inflammatory response. N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide has several advantages for lab experiments. It is easy to synthesize and has good purity and yield. It is also stable and can be stored for long periods without degradation. However, N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide has some limitations. It is not water-soluble, which can limit its use in certain experiments. It is also relatively new, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research on N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide. One area of interest is its potential role in the treatment of neurodegenerative diseases. N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide has been shown to increase the levels of BDNF, which is involved in the growth and survival of neurons in the brain. This suggests that N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide may have neuroprotective properties and could be used to treat diseases such as Alzheimer's and Parkinson's disease.
Another area of interest is the development of new derivatives of N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide. By modifying the structure of N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide, it may be possible to enhance its therapeutic properties and reduce its limitations.
Conclusion
In conclusion, N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide is a bicyclic compound that has gained attention in scientific research due to its potential therapeutic properties. It can be synthesized using a simple and efficient method and has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide has several advantages for lab experiments, but more research is needed to fully understand its properties and potential applications. Future research on N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide could lead to the development of new treatments for various diseases, particularly neurodegenerative diseases.

Synthesis Methods

N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide can be synthesized using a simple and efficient method. The synthesis involves the reaction of bicyclo[2.2.1]hept-2-ene-2-carboxylic acid with hydrazine hydrate in the presence of a catalyst. This method yields N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide in high purity and good yield, making it a suitable starting material for further research.

Scientific Research Applications

N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide has been the subject of several scientific studies due to its potential therapeutic properties. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. N'-(bicyclo[2.2.1]hept-2-ylmethylene)bicyclo[2.2.1]heptane-2-carbohydrazide has also been investigated for its role in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.